N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C17H18N4O6S and its molecular weight is 406.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity Prediction
- A study described the synthesis of polycyclic systems containing the 1,2,4-oxadiazole ring, highlighting a one-pot condensation process. The novel compounds synthesized demonstrated potential biological activities predicted through PASS (Prediction of Activity Spectra for Substances), indicating diverse applications in scientific research for drug discovery and chemical biology studies (Kharchenko, Detistov, & Orlov, 2008).
Antibacterial Study
- Another research effort focused on the synthesis of N-substituted derivatives of oxadiazole compounds, showing moderate to significant antibacterial activity. This study underscores the potential utility of such compounds in developing new antimicrobial agents, which is crucial for addressing the growing concern of antibiotic resistance (Khalid et al., 2016).
Cardiovascular Research
- The cardiovascular effects of a benzoxadiazol derivative compound were investigated, revealing potent vasodilator properties, especially on coronary arteries. This kind of research is vital for the development of new therapeutic agents targeting cardiovascular diseases (Uchida et al., 1994).
Anti-Inflammatory and Anti-Cancer Agents
- The synthesis of substituted benzamide/benzene sulfonamides incorporating the oxadiazole ring and their evaluation as anti-inflammatory and anti-cancer agents highlight the chemical's versatility. Studies like these contribute to the ongoing search for effective treatments for inflammation and cancer (Gangapuram & Redda, 2009).
Antioxidant Evaluation
- Research on the antioxidant evaluation of certain oxadiazole derivatives shows promising results for the prevention of oxidative stress-related diseases. Compounds with high antioxidant activity are of significant interest for their protective effects against DNA damage and their potential in developing novel antioxidant therapies (Bondock, Adel, & Etman, 2016).
Properties
IUPAC Name |
N-[5-(2,3-dihydro-1,4-dioxin-5-yl)-1,3,4-oxadiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O6S/c22-15(18-17-20-19-16(27-17)14-11-25-9-10-26-14)12-3-5-13(6-4-12)28(23,24)21-7-1-2-8-21/h3-6,11H,1-2,7-10H2,(H,18,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWKITVJPJWEDMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=COCCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.